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Compound of Interest

Compound Name: 2,2-Dimethylchroman

Cat. No.: B156738

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,2-Dimethylchroman, a heterocyclic
compound that serves as a crucial scaffold in numerous biologically active molecules. We will
delve into its chemical identity, physicochemical properties, synthesis methodologies, and

diverse applications, with a particular focus on its relevance in medicinal chemistry and drug
discovery.

Chemical Identity and Nomenclature

2,2-Dimethylchroman is a benzopyran derivative characterized by a chroman core with two
methyl groups substituted at the second position.
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Identifier Value Source
2,2-dimethyl-3,4-dihydro-2H-1-

IUPAC Name [1]
benzopyran

CAS Number 1198-96-5 [1]I2]

Molecular Formula C11H140 [11[2]

Molecular Weight 162.23 g/mol [1112]

2,2-Dimethylchromane, 3,4-
Synonyms Dihydro-2,2-dimethyl-2H-1- [1]

benzopyran

Physicochemical Properties

Understanding the physicochemical properties of 2,2-Dimethylchroman is essential for its
handling, formulation, and application in various experimental settings.

Property Value Source
Appearance Colorless to light yellow liquid [2]
Boiling Point 248.94°C (estimated) [2]
Density 0.9411 g/cm? (estimated) [2]
Refractive Index 1.5400 (estimated) [2]
Storage Temperature 2-8°C [2]

Synthesis of 2,2-Dimethylchroman and its
Derivatives

The synthesis of the 2,2-dimethylchroman scaffold is a key step in the development of various
bioactive compounds. Several synthetic strategies have been developed, often involving the
reaction of a phenol with a prenylating agent.
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General Synthesis Workflow

A common approach involves the condensation of a phenol with 3-methylcrotonaldehyde or a
related compound, catalyzed by an acid or a base.

Phenol Derivative
vy
Prenylating Agent Condensation Reaction 2,2-Dimethylchromene Intermediate 2,2-Dimethylchroman Product
(e.g., 3-methylcrotonaldehyde)
A
Catalyst
(Acid or Base)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,2-Dimethylchroman.

Detailed Experimental Protocol: Synthesis of 2,2-
Dimethyl-2H-chromene Derivatives

This protocol outlines a method for synthesizing chromene derivatives, which can be
subsequently reduced to the corresponding chromans.[3]

Materials:

» 4-hydroxybenzaldehyde

3-chloro-3-methyl-1-butyne

Dimethylformamide (DMF)

4N Sodium hydroxide (NaOH) solution

Diethyl ether
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e Brine

e Magnesium sulfate

Procedure:

A solution of 4-hydroxybenzaldehyde (20 mmol) and 3-chloro-3-methyl-1-butyne (10 mmol)
in 8 ml of DMF is prepared in a reaction flask.[3]

e To this solution, 5 ml of 4N aqueous NaOH solution is added.[3]

e The mixture is stirred vigorously at 60°C for 20 hours.[3]

 After cooling, 20 ml of water is added to the reaction mixture.[3]

e The product is extracted three times with 30 ml of diethyl ether.[3]

o The combined organic layer is washed with 40 ml of 1N aqueous NaOH solution and brine.

[3]

o The organic layer is then dried with magnesium sulfate to yield the crude product as a pale
yellow viscous liquid.[3]

Applications in Research and Drug Development

The 2,2-dimethylchroman scaffold is a privileged structure in medicinal chemistry due to its
presence in a wide range of natural products and synthetic compounds with significant
biological activities.

Anticancer Activity

Derivatives of 2,2-dimethylchroman have shown promising potential as anticancer agents.[3]
For instance, certain novel 2,2-dimethyl-2H-chromene derivatives have been synthesized and
evaluated for their in vitro anticancer activity.[3] Studies have shown that these compounds can
induce apoptosis in cancer cells, highlighting their potential in cancer therapy.[4] Specifically,
tamoxifen analogs based on the dimethyl-chroman structure have demonstrated significant
antiproliferative activity against both estrogen receptor-positive (ER+) and negative (ER-)
breast cancer cells.[4]
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Caption: Proposed mechanism of anticancer activity of 2,2-Dimethylchroman derivatives.

Antimicrobial and Anti-leishmanial Activity

Thiochromanone derivatives based on the 2,2-dimethylchroman scaffold have been designed
and synthesized as potential anti-leishmanial agents.[5] These compounds have shown
inhibitory activity against Leishmania parasites.[5]

Other Biological Activities

The 2,2-dimethylchroman framework is found in compounds exhibiting a variety of other
biological activities, including:

e Antihypertensive properties|6]

 Antioxidant effects[6]
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o Antithrombotic activity[6][7]
Safety and Handling
Proper safety precautions are crucial when handling 2,2-Dimethylchroman and its derivatives.

e Handling: Avoid contact with skin, eyes, and clothing. Use only with adequate ventilation and
wear appropriate personal protective equipment (PPE), including gloves and eye/face
protection.[8][9] Wash hands thoroughly after handling.[8][9]

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[8]

o First Aid:

o

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[8]

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

o

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[8]

o

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.

Conclusion

2,2-Dimethylchroman is a versatile chemical entity with a significant presence in compounds
of biological and medicinal importance. Its synthesis and derivatization continue to be an active
area of research, with new applications constantly being explored. A thorough understanding of
its properties, synthesis, and handling is essential for researchers and scientists working in the
fields of organic chemistry, medicinal chemistry, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156738#2-2-dimethylchroman-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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